[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl cyclopentanecarboxylate

• IUPAC Name: [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl cyclopentanecarboxylate
• InChI: InChI=1S/C18H21NO5/c1-21-15-8-7-13(9-17(15)22-2)16-10-14(19-24-16)11-23-18(20)12-5-3-4-6-12/h7-10,12H,3-6,11H2,1-2H3
• InChI Key: WBSVUUQCVAIAHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)COC(=O)C3CCCC3)OC
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

This compound is a complex organic molecule that contains an oxazole ring (a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms) and a cyclopentanecarboxylate group (a five-membered ring with a carboxylate group attached). The presence of the 3,4-dimethoxyphenyl group suggests that this compound may have properties similar to other compounds with this group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. It’s possible that the oxazole ring could undergo reactions with nucleophiles or electrophiles, and the carboxylate group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined through experimental testing.

Scientific Research Applications

Pharmaceutical Development

This compound has shown potential in pharmaceutical research due to its unique chemical structure. It can be used as a lead compound for the development of new drugs targeting various diseases. .

Cancer Research

The compound’s ability to interact with DNA makes it a promising candidate for cancer research. It can be used to study the mechanisms of DNA binding and its effects on cancer cell proliferation. .

Neuroprotective Agents

Research has indicated that compounds similar to [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl cyclopentanecarboxylate may have neuroprotective properties. This makes it a candidate for studying neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Anti-inflammatory Studies

The compound’s structure suggests it could be effective in modulating inflammatory responses. It can be used in research focused on developing new anti-inflammatory drugs. .

Antimicrobial Research

Given its chemical properties, this compound can be explored for its antimicrobial activity. Researchers can study its effectiveness against a range of bacterial and fungal pathogens. .

Material Science

Beyond biological applications, [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl cyclopentanecarboxylate can be used in material science research. Its unique molecular structure can contribute to the development of new materials with specific properties, such as enhanced durability or conductivity. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it would interact with specific targets in the body to produce its effects. If it’s a reagent in a chemical reaction, its mechanism of action would involve the steps it undergoes to react with other substances.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions, including wearing protective clothing and working in a well-ventilated area.